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Compound of Interest

Compound Name: Niraparib (R-enantiomer)

Cat. No.: B1678939 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, particularly when handling potent compounds like Niraparib. As a

cytotoxic drug, Niraparib and its enantiomers require stringent safety protocols to minimize

exposure and ensure proper disposal.[1][2] This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to foster a culture of safety

and build trust in laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Niraparib is classified as harmful if swallowed, causes skin irritation, and can lead to serious

eye irritation.[3] It may also cause respiratory irritation.[3] Therefore, comprehensive personal

protective equipment is the first line of defense to prevent occupational exposure through skin

contact, inhalation, or accidental ingestion.[1][4]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Hand Protection Chemotherapy-tested gloves

Nitrile gloves are

recommended. Double gloving

is best practice, with one pair

under the gown cuff and the

other over.[5] Change gloves

immediately if contaminated or

damaged.[5]

Body Protection
Disposable, long-sleeved,

impervious gowns

Gowns should be made of a

material like polyethylene-

coated polypropylene.[5]

Respiratory Protection
NIOSH-approved respirator or

surgical mask

A surgical mask should be

worn when handling tablets.[1]

For activities with a risk of

aerosolization, a NIOSH-

approved respirator (e.g., N95)

is required.[4][5]

Eye Protection Safety goggles or face shield

Should be worn whenever

there is a possibility of

splashing or uncontrolled

aerosolization.[5][6]

Operational Plan for Safe Handling
A systematic approach to handling Niraparib, from receipt to disposal, is critical to maintaining a

safe laboratory environment. The following step-by-step guidance outlines the key procedural

considerations.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store Niraparib at room temperature (20°C to 25°C or 68°F to 77°F) in a dry, well-ventilated

area away from light.[7]
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Clearly label the storage area with appropriate hazard warnings.

Keep Niraparib and all related materials out of the reach of unauthorized personnel.[7]

2. Preparation and Handling:

All handling of Niraparib powder should be conducted in a designated area, such as a

chemical fume hood or a biological safety cabinet, to avoid dust and aerosol formation.[3][8]

Wear all required PPE as specified in the table above.

Do not eat, drink, or smoke in areas where Niraparib is handled.[3]

Wash hands thoroughly after handling the compound, even if gloves were worn.[3]

Niraparib tablets should be swallowed whole and not crushed, split, or chewed.[7][9]

3. Spill Management:

In the event of a spill, immediately secure the area to prevent further contamination.[4]

Personnel involved in the cleanup must wear appropriate PPE, including a respirator.[4]

Use a spill kit with absorbent materials to contain and clean up the spill.[4]

Decontaminate the area with an appropriate cleaning agent.

All materials used for cleanup must be disposed of as cytotoxic waste.[4]

4. Disposal Plan:

Dispose of all unused Niraparib, contaminated materials (e.g., gloves, gowns, labware), and

cleaning materials as cytotoxic waste.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Use clearly labeled, sealed containers for cytotoxic waste.
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Experimental Workflow for Handling Niraparib
To visualize the procedural flow of safely handling Niraparib in a laboratory setting, the

following diagram outlines the critical steps from preparation to disposal.
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Caption: Workflow for Safe Handling of Niraparib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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